N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide

• Molecular Formula: C19H17ClN2O5S
• Molecular Weight: 420.9 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C19H17ClN2O5S/c1-11-10-28(26,27)22(19(11)25)15-7-8-16(17(20)9-15)18(24)21-14-5-3-13(4-6-14)12(2)23/h3-9,11H,10H2,1-2H3,(H,21,24)
• InChI Key: UALUQFPFLGNMFA-UHFFFAOYSA-N
• SMILES: CC1CS(=O)(=O)N(C1=O)C2=CC(=C(C=C2)C(=O)NC3=CC=C(C=C3)C(=O)C)Cl

Description

N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a multistep process, and its mechanism of action is still being studied.

Scientific Research Applications

N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has potential applications in various fields of scientific research. One of the major applications is in the field of medicinal chemistry, where it can be used as a lead compound for the development of new drugs. It has been shown to have anticancer properties and can inhibit the growth of cancer cells. It also has potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is still being studied. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by inducing apoptosis, which is programmed cell death.
Biochemical and Physiological Effects:
Studies have shown that N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide has both biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It may also have neuroprotective effects and can protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is its potential as a lead compound for the development of new drugs. It has shown promising results in preclinical studies and has the potential to be developed into a new anticancer drug. However, one of the limitations is that its mechanism of action is still not fully understood, and more research is needed to determine its efficacy and safety.

Future Directions

There are several future directions for the research on N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. One direction is to further study its mechanism of action and determine its efficacy and safety in clinical trials. Another direction is to explore its potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to determine its potential as a lead compound for the development of new drugs. Finally, there is a need to develop more efficient and cost-effective synthesis methods for this compound.
In conclusion, N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide is a chemical compound with potential applications in various fields of scientific research. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand its potential and develop it into a useful compound for medicinal purposes.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide involves a multistep process. The first step is the synthesis of 4-acetylphenyl isothiocyanate, which is then reacted with 4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinylamine to produce N-(4-acetylphenyl)-2-chloro-4-(4-methyl-1,1-dioxido-3-oxo-2-isothiazolidinyl)benzamide. The purity of the final product is determined through various analytical techniques, such as HPLC and NMR.